5-Bromo-2-isopropylamino-3-nitropyridine
Overview
Description
5-Bromo-2-isopropylamino-3-nitropyridine (5-BIANP) is an organic compound found in nature, and is used for a variety of purposes in the laboratory and in industry. It is a versatile compound that can be used for a wide range of applications, including drug synthesis, catalytic reactions, and as a reagent.
Scientific Research Applications
Synthesis and Chemical Properties
5-Bromo-2-nitropyridine is a key intermediate in the synthesis of various pharmaceutical and pesticide products. Its synthesis via hydrogen peroxide oxidation has been optimized for large-scale production, addressing challenges such as low conversion rates, high impurity content, and lack of reproducibility observed in laboratory trials. Safety studies concerning the stability of the oxidant mixture and the oxidation reaction itself were conducted, leading to the development of a safe and reproducible protocol (Agosti et al., 2017).
Spectroscopic Studies
Spectroscopic studies, including FT-Raman and FT-IR spectra, have been conducted on 5-bromo-2-nitropyridine to understand its vibrational characteristics. Density functional studies provided insights into its equilibrium geometry, natural atomic charges, and harmonic vibrational frequencies. These studies are crucial for a detailed understanding of the molecule's properties and potential applications in various fields (Sundaraganesan et al., 2005).
Computational and Molecular Docking Studies
Computational calculations and molecular docking studies have been performed to understand the molecular structure, energy, and biological significance of related compounds. These studies include analyses of molecular electrostatic potential, frontier molecular orbitals, and ligand-protein interactions, providing insights into the reactivity and biological importance of these molecules. Such research is pivotal in the development of new drugs and understanding their interactions with biological targets (Arulaabaranam et al., 2021).
Safety and Hazards
5-Bromo-2-isopropylamino-3-nitropyridine is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200). It can cause skin corrosion/irritation and serious eye damage/eye irritation. It can also cause specific target organ toxicity (single exposure), with the respiratory system being a target organ .
properties
IUPAC Name |
5-bromo-3-nitro-N-propan-2-ylpyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H10BrN3O2/c1-5(2)11-8-7(12(13)14)3-6(9)4-10-8/h3-5H,1-2H3,(H,10,11) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RHRLTPGUMVDKSS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)NC1=C(C=C(C=N1)Br)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H10BrN3O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20647936 |
Source
|
| Record name | 5-Bromo-3-nitro-N-(propan-2-yl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20647936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
260.09 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
954228-62-7 |
Source
|
| Record name | 5-Bromo-N-(1-methylethyl)-3-nitro-2-pyridinamine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=954228-62-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 5-Bromo-3-nitro-N-(propan-2-yl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20647936 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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![1H-pyrrolo[2,3-b]pyridine-3-sulfonyl chloride](/img/structure/B1292684.png)
